2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide

• IUPAC Name: 2-bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide
• InChI: InChI=1S/C12H13BrN2OS/c1-7-4-8(9(13)17-7)10(16)15-12(6-14)5-11(12,2)3/h4H,5H2,1-3H3,(H,15,16)
• InChI Key: NKSCMSTVCFUQKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)Br)C(=O)NC2(CC2(C)C)C#N
• Molecular Formula: C12H13BrN2OS
• Molecular Weight: 313.22 g/mol

Description

2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure, which makes it a promising candidate for a variety of research applications.

Mechanism of Action

The mechanism of action of 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide is not yet fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes or receptors in the body, which could have a wide range of therapeutic applications.
Biochemical and Physiological Effects:
Studies have shown that 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide has a number of biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory properties, which could make it a promising candidate for the treatment of a wide range of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide in lab experiments is its unique chemical structure, which makes it a promising candidate for a wide range of research applications. However, there are also a number of limitations associated with this compound, including its relatively high cost and the complexity of its synthesis.

Future Directions

There are a number of potential future directions for research on 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide. Some possible areas of research include further studies on the compound's mechanism of action, as well as investigations into its potential therapeutic applications in a variety of disease states. Additionally, there may be opportunities to develop new synthetic routes for this compound, which could help to reduce its cost and increase its availability for research purposes.

Synthesis Methods

The synthesis of 2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide is a complex process that involves several steps. The first step involves the reaction of 2-bromo-5-methylthiophene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the addition of 1-cyano-2,2-dimethylcyclopropane to the acid chloride, which results in the formation of the desired compound.

Scientific Research Applications

2-Bromo-N-(1-cyano-2,2-dimethylcyclopropyl)-5-methylthiophene-3-carboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of medicinal chemistry, where this compound has shown significant potential as a lead compound for the development of new drugs.